Cas no 923565-91-7 (N-(3-Fluorophenyl)piperidin-4-amine hydrochloride)

• Product Name: N-(3-Fluorophenyl)piperidin-4-amine hydrochloride
• CAS No: 923565-91-7
• MF: C₁₁H₁₆ClFN₂
• MW: 230.709545135498
• MDL: MFCD09749865
• CID: 998440
• Update Time: 2025-06-08

N-(3-Fluorophenyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)piperidin-4-amine hydrochloride
• 4-(3-FLUOROPHENYLAMINO)-PIPERIDINE HCL
• (3-Fluoro-phenyl)-piperidin-4-yl-amine hydrochloride
• VPPUPLRTQYVYDK-UHFFFAOYSA-N
• 4-Piperidinamine, N-(3-fluorophenyl)-, hydrochloride (1:1)
• 5600AC
• AB51322
• N-(3-Fluorophenyl)piperidin-4-amine HCl
• AX8090255
• ST24048347
• (3-Fluoro-phenyl)-piperidin-4-yl-amine, HCl
• N-(3-Fluorophenyl)-4-piperidinamin

• MDL： MFCD09749865
• Inchi： 1S/C11H15FN2.ClH/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10;/h1-3,8,10,13-14H,4-7H2;1H
• InChI Key： VPPUPLRTQYVYDK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(NC2CCNCC2)C=CC=1

Computed Properties

• Exact Mass: 230.09900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 24.1

Experimental Properties

• PSA: 24.06000
• LogP: 3.19340

Additional information on N-(3-Fluorophenyl)piperidin-4-amine hydrochloride

Recent Advances in the Study of N-(3-Fluorophenyl)piperidin-4-amine hydrochloride (CAS: 923565-91-7)

N-(3-Fluorophenyl)piperidin-4-amine hydrochloride (CAS: 923565-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules targeting neurotransmitter receptors. Researchers have explored its utility in the development of novel ligands for serotonin and dopamine receptors, which are critical in treating psychiatric and neurological disorders. The fluorophenyl group enhances the compound's binding affinity and selectivity, making it a valuable scaffold for further modifications.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its pharmacokinetic properties and metabolic stability. The results indicated that N-(3-Fluorophenyl)piperidin-4-amine hydrochloride exhibits favorable oral bioavailability and moderate half-life, suggesting its potential as a viable candidate for further preclinical development. Additionally, in vitro assays demonstrated its low cytotoxicity, which is a crucial factor for its therapeutic applicability.

Another significant finding comes from a 2023 study in ACS Chemical Neuroscience, where the compound was investigated for its effects on sigma-1 receptors. Sigma-1 receptors are implicated in neuroprotection and cognitive function, and the study revealed that N-(3-Fluorophenyl)piperidin-4-amine hydrochloride acts as a potent agonist, potentially offering neuroprotective benefits in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is also exploring its potential in combination therapies, where it could synergize with existing drugs to enhance efficacy. The compound's versatility and relatively straightforward synthesis route make it an attractive subject for ongoing and future studies.

In conclusion, N-(3-Fluorophenyl)piperidin-4-amine hydrochloride (CAS: 923565-91-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and pharmacological profile position it as a promising candidate for the development of next-generation therapeutics targeting CNS disorders. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.